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Compound of Interest

Compound Name: 4-Thiazolemethanol, 2-methoxy-

Cat. No.: B009389

An In-depth Technical Guide to 4-
Thiazolemethanol, 2-methoxy-

This technical guide provides a comprehensive overview of the chemical properties and
reactivity of 4-Thiazolemethanol, 2-methoxy-, a heterocyclic compound of interest to
researchers and professionals in drug development. Due to the limited publicly available data,
this document summarizes the known information and highlights areas where further
experimental investigation is required.

Core Chemical Properties

Currently, detailed experimental data for many of the core chemical properties of 4-
Thiazolemethanol, 2-methoxy- are not extensively reported in publicly accessible scientific
literature. The available information is summarized in the table below.
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Property Value Source

Molecular Formula C5H7NO2S PubChem
Molecular Weight 145.18 g/mol PubChem
Boiling Point 134.6°C at 760 mmHg ChemSrc
CAS Number 337449-65-9 PubChem
Canonical SMILES COC1=NC=C(S1)CO PubChem
InChl Key ULVSHHADXALHFNG- PubChem

UHFFFAOYSA-N

Note: Data on properties such as melting point, solubility in various solvents, and pKa are not
readily available and would require experimental determination.

Reactivity and Stability

Detailed studies on the chemical reactivity and stability of 4-Thiazolemethanol, 2-methoxy-
are scarce. However, based on the functional groups present (a 2-methoxythiazole ring and a
primary alcohol), its reactivity can be inferred.

The 2-methoxy group on the thiazole ring is expected to influence the electron density of the
heterocyclic system. The hydroxymethyl group at the 4-position is a primary alcohol and will
likely undergo typical alcohol reactions, such as oxidation to an aldehyde or carboxylic acid,
and esterification. The thiazole ring itself is an aromatic heterocycle, which generally possesses
a degree of stability, but can also participate in various substitution reactions.

Further experimental work is necessary to fully characterize its reactivity profile and stability
under different conditions, such as pH, temperature, and in the presence of oxidizing or
reducing agents.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
4-Thiazolemethanol, 2-methoxy- are not currently available in the public domain. While its
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synthesis is mentioned in patent literature, specific, step-by-step procedures suitable for
laboratory replication are not provided.

Biological Activity and Signaling Pathways

There is currently no publicly available information detailing the biological activity of 4-
Thiazolemethanol, 2-methoxy- or its involvement in any specific signaling pathways. Its
structural motifs may be of interest in medicinal chemistry for the development of novel
therapeutic agents, but this remains an unexplored area of research.

Logical Relationship Diagram

Due to the absence of information on signaling pathways or complex experimental workflows
involving this compound, a diagram representing these aspects cannot be constructed.
However, a logical workflow for the initial characterization of this compound can be proposed.
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Caption: Proposed workflow for the synthesis and characterization of 4-Thiazolemethanol, 2-
methoxy-.

This guide underscores the need for further research to fully elucidate the chemical and
biological properties of 4-Thiazolemethanol, 2-methoxy-. The provided information serves as
a foundational resource for scientists and researchers initiating studies on this compound.
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 To cite this document: BenchChem. ["4-Thiazolemethanol, 2-methoxy-" chemical properties
and reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009389#4-thiazolemethanol-2-methoxy-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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